Cas no 105379-19-9 (2H-1-Benzopyran-6,7-diol,3,4-dihydro-2,2,4-trimethyl-)

• Product Name: 2H-1-Benzopyran-6,7-diol,3,4-dihydro-2,2,4-trimethyl-
• CAS No: 105379-19-9
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 126700
• PubChem ID: 45093087
• Update Time: 2025-04-18

2H-1-Benzopyran-6,7-diol,3,4-dihydro-2,2,4-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-6,7-diol,3,4-dihydro-2,2,4-trimethyl-
• 2H-1-Benzopyran-6,7-diol,3,4-dihydro-2,2,4-trimethyl-(9CI)
• 2,2,4-Trimethylchroman-6,7-diol
• 105379-19-9
• 2,2,4-trimethyl-3,4-dihydro-2H-1-benzopyran-6,7-diol

• Inchi： 1S/C12H16O3/c1-7-6-12(2,3)15-11-5-10(14)9(13)4-8(7)11/h4-5,7,13-14H,6H2,1-3H3
• InChI Key： OSNZWOYPXIMCTE-UHFFFAOYSA-N
• SMILES： O1C2C=C(C(=CC=2C(C)CC1(C)C)O)O

Computed Properties

• Exact Mass: 208.10998
• Monoisotopic Mass: 208.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7A^2
• XLogP3: 2.5

Experimental Properties

• PSA: 49.69